Cas no 872-75-3 (1-(2,2-dimethylcyclopropyl)ethan-1-one)

• Product Name: 1-(2,2-dimethylcyclopropyl)ethan-1-one
• CAS No: 872-75-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 658089
• PubChem ID: 12452048
• Update Time: 2025-09-28

1-(2,2-dimethylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,2-dimethylcyclopropyl)-
• 1-(2,2-dimethylcyclopropyl)ethanone
• 1-(2,2-dimethylcyclopropyl)ethan-1-one

• Inchi： 1S/C7H12O/c1-5(8)6-4-7(6,2)3/h6H,4H2,1-3H3
• InChI Key： RDPAKDKQKUJZJU-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,2-dimethylcyclopropyl)ethan-1-one

Ethanone, 1-(2,2-dimethylcyclopropyl)- (CAS No. 872-75-3): A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-(2,2-dimethylcyclopropyl)-, identified by its CAS number 872-75-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework with a cyclopropyl group and a ketone functional group, has garnered attention due to its versatile applications and potential in synthetic chemistry. The 1-(2,2-dimethylcyclopropyl) moiety contributes to its distinct reactivity, making it a valuable intermediate in the development of complex organic molecules.

The structural uniqueness of Ethanone, 1-(2,2-dimethylcyclopropyl)- lies in its ability to serve as a building block for more intricate chemical structures. The presence of the cyclopropyl ring introduces steric hindrance and electronic properties that can influence reaction pathways, making it particularly useful in fine chemical synthesis. Recent advancements in catalytic methods have further highlighted its role in facilitating efficient transformations, such as cross-coupling reactions and cyclizations, which are pivotal in drug discovery.

In the context of pharmaceutical research, Ethanone, 1-(2,2-dimethylcyclopropyl)- has been explored for its potential as a precursor in the synthesis of bioactive molecules. The ketone group provides a site for nucleophilic addition reactions, enabling the introduction of various functional groups that are essential for pharmacological activity. Studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many therapeutic agents. The cyclopropyl substituent also adds complexity to the molecule, potentially influencing its interactions with biological targets and enhancing selectivity.

One of the most intriguing aspects of Ethanone, 1-(2,2-dimethylcyclopropyl)- is its role in asymmetric synthesis. The chiral environment created by the cyclopropyl group allows for the possibility of enantioselective transformations, which are crucial for producing enantiomerically pure drugs. Recent research has focused on developing chiral catalysts that can efficiently functionalize this compound, leading to novel methods for constructing enantiomerically enriched products. Such advancements are particularly relevant in the pharmaceutical industry, where the pharmacological profile of a drug is highly dependent on its enantiomeric purity.

The compound's reactivity also makes it a candidate for exploring new synthetic methodologies. For instance, recent studies have investigated its use in photoredox catalysis, where light-driven reactions can be employed to achieve transformations that are not accessible through traditional thermal methods. This approach has opened up new avenues for constructing complex molecular architectures with high precision. Additionally, the stability of the 1-(2,2-dimethylcyclopropyl) group under various reaction conditions has been studied extensively, providing insights into its potential as a scaffold for enduring chemical transformations.

In industrial applications, Ethanone, 1-(2,2-dimethylcyclopropyl)- has found utility as an intermediate in the production of specialty chemicals and polymers. Its unique structural features allow it to participate in reactions that yield high-value products with tailored properties. For example, it has been used in the synthesis of polymers with enhanced thermal stability and mechanical strength. These properties are particularly desirable in high-performance materials used in aerospace and automotive industries.

The environmental impact of using Ethanone, 1-(2,2-dimethylcyclopropyl)- as a chemical intermediate has also been a point of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes. By optimizing reaction conditions and employing renewable feedstocks, researchers are striving to make processes involving this compound more environmentally benign.

Future directions in the study of Ethanone, 1-(2,2-dimethylcyclopropyl)- include exploring its role in medicinal chemistry beyond traditional applications. Researchers are investigating its potential as a lead compound for drug discovery or as a component in combinatorial libraries designed to screen for new therapeutic agents. The versatility of this molecule makes it an attractive candidate for innovative approaches to drug development.

Moreover，the computational modeling of Ethanone, 1-(2，dimethylcyclopropyl) has advanced significantly，allowing researchers to predict its behavior under various conditions with high accuracy。These models help optimize synthetic routes by simulating reaction mechanisms and predicting product outcomes。This computational approach is particularly valuable when dealing with complex molecules like this one，where experimental trials can be costly and time-consuming。

In summary,Ethanone，1-(２，２-dimethylcyclopropl) (CAS No。872-75-3) is a multifaceted compound with broad applications across organic chemistry，pharmaceutical research，and industrial chemistry。Its unique structural features make it a valuable intermediate for constructing complex molecules，and recent advances in synthetic methodologies have further expanded its utility。As research continues to uncover new possibilities，this compound is poised to play an increasingly important role in shaping the future of chemical science。